Cas no 898777-27-0 (Ethyl 5-(3-iodophenyl)-5-oxovalerate)
898777-27-0 structure
Product Name:Ethyl 5-(3-iodophenyl)-5-oxovalerate
CAS No:898777-27-0
MF:C13H15IO3
MW:346.160876512527
CID:866911
PubChem ID:24727494
Update Time:2025-04-19
Ethyl 5-(3-iodophenyl)-5-oxovalerate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(3-iodophenyl)-5-oxopentanoate
- ETHYL 5-(3-IODOPHENYL)-5-OXOVALERATE
- MFCD02261315
- DTXSID40645712
- AKOS016022978
- ETHYL5-(3-IODOPHENYL)-5-OXOVALERATE
- 898777-27-0
- Ethyl 5-(3-iodophenyl)-5-oxovalerate
-
- MDL： MFCD02261315
- Inchi： 1S/C13H15IO3/c1-2-17-13(16)8-4-7-12(15)10-5-3-6-11(14)9-10/h3,5-6,9H,2,4,7-8H2,1H3
- InChI Key： AIMPCFFBRCPIFY-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)C(CCCC(=O)OCC)=O
Computed Properties
- Exact Mass: 346.00700
- Monoisotopic Mass: 346.00659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 3.20730
Ethyl 5-(3-iodophenyl)-5-oxovalerate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 5-(3-iodophenyl)-5-oxovalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E083695-250mg |
Ethyl 5-(3-iodophenyl)-5-oxovalerate |
898777-27-0 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E083695-500mg |
Ethyl 5-(3-iodophenyl)-5-oxovalerate |
898777-27-0 | 500mg |
$ 605.00 | 2022-06-05 | ||
| Fluorochem | 207929-1g |
ethyl 5-(3-iodophenyl)-5-oxovalerate |
898777-27-0 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207929-2g |
ethyl 5-(3-iodophenyl)-5-oxovalerate |
898777-27-0 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207929-5g |
ethyl 5-(3-iodophenyl)-5-oxovalerate |
898777-27-0 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| A2B Chem LLC | AD05525-1g |
Ethyl 5-(3-iodophenyl)-5-oxovalerate |
898777-27-0 | 97% | 1g |
$435.00 | 2024-04-19 | |
| A2B Chem LLC | AD05525-2g |
Ethyl 5-(3-iodophenyl)-5-oxovalerate |
898777-27-0 | 97% | 2g |
$725.00 | 2024-04-19 | |
| A2B Chem LLC | AD05525-5g |
Ethyl 5-(3-iodophenyl)-5-oxovalerate |
898777-27-0 | 97% | 5g |
$1650.00 | 2024-04-19 |
Ethyl 5-(3-iodophenyl)-5-oxovalerate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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